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For Researchers, Scientists, and Drug Development Professionals

In the selection of materials for critical applications, a thorough understanding of their
mechanical and physical properties is paramount. This guide provides an objective comparison
of two high-performance copper alloys: cadmium copper (specifically UNS C16200) and
beryllium copper (specifically UNS C17200). The information presented herein is supported by
experimental data and standardized testing protocols to aid in informed material selection for
research, development, and manufacturing processes.

Data Presentation: A Side-by-Side Comparison

The mechanical and electrical properties of cadmium copper and beryllium copper are
summarized in the table below. It is important to note that these properties can vary
significantly depending on the temper and processing of the alloys. The data presented
represents typical ranges found for these materials.
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Cadmium Copper (UNS Beryllium Copper (UNS
Property
C16200) C17200)
_ _ 480 - 1520 MPa (70 - 220 ksi)
Tensile Strength 241 - 689 MPa (35 - 100 ksi)[1]
[21[3][4]
_ _ 160 - 1380 MPa (23 - 200 ksi)
Yield Strength 100 - 470 MPa (15 - 69 ksi)[5] 2]
Elongation at Break 2.0 - 56 %[5] 1.1-37 %[2]
B-scale: 88 - 103, C-scale: 23 -
Rockwell Hardness B-scale: -
45[2][6][7]
] o 90% IACS (aged and drawn)
Electrical Conductivity 8] 22 - 25% IACSI[4]
o _ 120 - 131 GPa (17 - 19 x 10”6
Modulus of Elasticity 120 GPa (17 x 10”6 psi)[5]

psi)[2][4]

Key Differences in Mechanical Performance

Beryllium copper (UNS C17200) exhibits significantly higher tensile and yield strengths
compared to cadmium copper (UNS C16200).[2][3][4][5] This superior strength makes
beryllium copper a preferred choice for applications requiring high force resistance and
durability, such as springs, connectors, and tools.[7] Conversely, cadmium copper, while not as
strong, offers substantially higher electrical conductivity.[8] This makes it a suitable material for
applications where efficient electrical current flow is a primary concern, such as in trolley wires
and heating elements.

The hardness of beryllium copper is also notably greater than that of cadmium copper,
contributing to its excellent wear resistance.[2][4][6] In terms of ductility, as indicated by the
elongation at break, cadmium copper can exhibit a wider range, suggesting it can be more
forgiving in certain forming operations.[5]
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4 Mechanical Property Comparison A
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Key mechanical property comparison.

Experimental Protocols

The mechanical properties presented in this guide are determined through standardized
experimental procedures. The following outlines the methodologies for the key experiments
cited.

Tensile Testing (ASTM E8S/ESM)

Tensile testing is performed to determine the tensile strength, yield strength, and elongation of
a material.[9][10][11][12]

e Specimen Preparation: A standardized specimen is machined from the alloy. The dimensions
of the specimen are precisely measured, particularly the cross-sectional area of the gauge
section.[11]

o Test Setup: The specimen is mounted into the grips of a universal testing machine. An
extensometer is attached to the gauge section to accurately measure elongation.[9]

e Procedure: A uniaxial tensile load is applied to the specimen at a controlled rate.[9] The force
applied and the corresponding elongation are continuously recorded until the specimen
fractures.
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» Data Analysis: The recorded data is used to generate a stress-strain curve. From this curve,
the tensile strength (the maximum stress the material can withstand), yield strength (the
stress at which the material begins to deform plastically), and elongation at break (a
measure of ductility) are determined.[11]

Rockwell Hardness Testing (ASTM E18)

The Rockwell hardness test measures the resistance of a material to indentation.[13][14]

Specimen Preparation: The surface of the test specimen must be clean, smooth, and free of
any scale or lubricants.[15]

Test Setup: The appropriate indenter (e.g., a diamond cone or a steel ball) and test load are
selected based on the material being tested. For copper alloys, the Rockwell B or superficial
scales are often used.[14][15]

Procedure: A preliminary minor load is applied to the specimen to seat the indenter. Then, a
major load is applied for a specified dwell time. The major load is then removed, and the final
depth of indentation is measured by the testing machine.[16]

Data Analysis: The Rockwell hardness number is an inverse function of the depth of the
indentation and is read directly from the machine's dial or digital display.

Electrical Resistivity/Conductivity Testing (ASTM B193)

This test method determines the electrical resistivity of a metallic conductor material, from
which conductivity is calculated.[17][18][19][20]

e Specimen Preparation: The test specimen, which can be in the form of a wire, rod, or bar,
must have a uniform cross-section.[20] Its dimensions (length and cross-sectional area) are
precisely measured.

o Test Setup: A Kelvin-type double bridge or a potentiometer is typically used to measure the
resistance of the specimen.[20] This setup minimizes the influence of contact resistance.

e Procedure: A known direct current is passed through the specimen, and the voltage drop
across a defined gauge length is measured. To eliminate errors from thermal electromotive
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forces, readings are often taken with the current flowing in both forward and reverse
directions.[20] The temperature of the specimen is also recorded.

Data Analysis: The resistance is calculated from the voltage and current measurements. The
electrical resistivity is then determined using the measured resistance, the cross-sectional
area, and the gauge length. The electrical conductivity is the reciprocal of the resistivity and
is often expressed as a percentage of the International Annealed Copper Standard (%
IACS).

Typical Mechanical & Electrical Testing Workflow
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Experimental testing workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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